Cas no 501441-81-2 (2-Thiophenecarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester)
501441-81-2 structure
Product Name:2-Thiophenecarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester
CAS No:501441-81-2
MF:C8H10O3S
MW:186.228201389313
CID:1566032
PubChem ID:67485115
Update Time:2025-04-21
2-Thiophenecarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester
- F96641
- 501441-81-2
- SCHEMBL2654349
- methyl 5-(1-hydroxyethyl)thiophene-2-carboxylate
-
- Inchi: 1S/C8H10O3S/c1-5(9)6-3-4-7(12-6)8(10)11-2/h3-5,9H,1-2H3
- InChI Key: IUJWQHYKTGGLKS-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=CC=C1C(C)O
Computed Properties
- Exact Mass: 186.0351
- Monoisotopic Mass: 186.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- PSA: 46.53
2-Thiophenecarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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